Cas no 864522-54-3 (1-(2-methoxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(2-methoxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 864522-54-3
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 3233234
• PubChem ID: 57441032
• Update Time: 2025-11-02

1-(2-methoxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-5-CARBOXYLIC ACID, 1-(2-METHOXYETHYL)-3-METHYL-
• 1-(2-Methoxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid
• GXQNAWRYMFDOME-UHFFFAOYSA-N
• KS-8993
• 864522-54-3
• AKOS022536444
• 2-(2-methoxyethyl)-5-methylpyrazole-3-carboxylic acid
• EN300-1617077
• 1-(2-Methoxyethyl)-3-methyl-1H-pyrazole-5-carboxylicacid
• CS-0456593
• SCHEMBL2518853
• 1-(2-methoxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid

• MDL： MFCD20660286
• Inchi： 1S/C8H12N2O3/c1-6-5-7(8(11)12)10(9-6)3-4-13-2/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key： GXQNAWRYMFDOME-UHFFFAOYSA-N
• SMILES： N1(CCOC)C(C(O)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 184.08479225Da
• Monoisotopic Mass: 184.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(2-methoxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid

Comprehensive Guide to 1-(2-Methoxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 864522-54-3)

1-(2-Methoxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 864522-54-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a methoxyethyl group and a carboxylic acid functionality, which contribute to its diverse applications. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for drug discovery and crop protection agents.

The compound's chemical properties make it particularly valuable in modern synthetic chemistry. With a molecular formula of C₈H₁₂N₂O₃, 1-(2-Methoxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid exhibits moderate solubility in polar organic solvents, which is crucial for its application in various chemical reactions. Recent studies have highlighted its role as a precursor in the synthesis of more complex molecules, especially in the development of biologically active compounds.

In the pharmaceutical sector, this pyrazole carboxylic acid derivative has shown promise in the design of novel therapeutic agents. Its structural features allow for easy modification, making it an attractive scaffold for medicinal chemistry applications. Current research focuses on its potential in creating anti-inflammatory drugs and metabolic regulators, addressing some of the most pressing health concerns in today's society.

The agrochemical industry has also recognized the value of 1-(2-Methoxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid. Its derivatives are being investigated for their potential as plant growth regulators and pest control agents. With the growing demand for sustainable agriculture solutions, this compound's role in developing eco-friendly pesticides has become particularly relevant. Researchers are exploring its use in formulations that target specific plant pathogens while minimizing environmental impact.

From a market perspective, the demand for 864522-54-3 has been steadily increasing. Pharmaceutical and agrochemical companies are actively sourcing this compound for their R&D programs. The global market for specialty pyrazole derivatives is expected to grow significantly in the coming years, driven by advancements in drug discovery technologies and the need for innovative crop protection solutions.

Quality control is paramount when working with 1-(2-Methoxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid. Reputable suppliers provide comprehensive analytical data, including HPLC purity certificates and spectroscopic characterization (NMR, MS). These quality assurances are critical for researchers who require high-purity compounds for their synthetic applications.

The synthesis of 1-(2-Methoxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid typically involves multi-step organic reactions starting from commercially available pyrazole precursors. Recent advancements in green chemistry have led to more efficient synthetic routes with improved yields and reduced environmental impact. These developments are particularly important as the chemical industry moves toward more sustainable practices.

Storage and handling of CAS No. 864522-54-3 require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from moisture and light. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when handling any chemical substance.

Future research directions for this compound include exploring its potential in material science applications and as a ligand in coordination chemistry. The versatility of the pyrazole-carboxylic acid moiety suggests numerous possibilities for innovation across different scientific disciplines.

For researchers interested in 1-(2-Methoxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid, it's important to stay updated on the latest publications and patent applications involving this compound. The scientific community continues to discover new applications and synthetic methodologies for this valuable chemical building block, making it an exciting area of ongoing research.